Cas no 900000-39-7 (4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one)

• Product Name: 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one
• CAS No: 900000-39-7
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 5493336
• Update Time: 2025-10-27

4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[(3-nitrophenyl)methylsulfanyl]-1-(pyridin-2-ylmethyl)-6,7-dihydro-5H-cyclopenta[d]pyrimidin-2-one
• 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

• Inchi： 1S/C20H18N4O3S/c25-20-22-19(28-13-14-5-3-7-16(11-14)24(26)27)17-8-4-9-18(17)23(20)12-15-6-1-2-10-21-15/h1-3,5-7,10-11H,4,8-9,12-13H2
• InChI Key： KAMMEGYQUKXIOO-UHFFFAOYSA-N
• SMILES： C1(=O)N=C(SCC2=CC=CC([N+]([O-])=O)=C2)C2CCCC=2N1CC1=NC=CC=C1

Additional information on 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one

Introduction to 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 900000-39-7)

4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 900000-39-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopentadpyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The nitrophenyl and pyridinyl moieties in the structure of this compound contribute to its high reactivity and stability, making it a promising candidate for further research and development. The methylsulfanyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within cells.

Recent studies have shown that 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key enzymatic processes. This makes it a valuable lead compound for the development of new antiviral drugs.

In addition to its antiviral properties, this compound has also shown promise in cancer research. Preclinical studies have demonstrated that it can selectively target and inhibit the growth of various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism behind this activity is thought to involve the induction of apoptosis and the inhibition of angiogenesis. These findings suggest that 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one could be a potential candidate for the development of novel anticancer therapies.

The cyclopentadpyrimidine scaffold is known for its ability to form stable complexes with DNA and proteins, which can modulate gene expression and protein function. This property makes it an attractive target for drug design in various therapeutic areas. Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how this compound interacts with biological targets at the molecular level.

One of the key challenges in the development of 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one is optimizing its pharmacokinetic properties. Current research efforts are focused on improving its solubility and bioavailability while minimizing potential side effects. Techniques such as prodrug design and nanoparticle delivery systems are being explored to enhance its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further studies are needed to fully understand its long-term safety profile and potential interactions with other medications.

In conclusion, 4-{(3-nitrophenyl)methylsulfanyl}-1-(pyridin-2-yl)methyl-1H,2H,5H,6H,7H-cyclopentadpyrimidin-2-one (CAS No. 900000-39-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new drugs targeting viral infections and cancer. Ongoing research will continue to refine our understanding of this compound and pave the way for its potential clinical applications.